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Compound of Interest

Compound Name: Ortho-fluoroethamphetamine

Cat. No.: B15193179

Disclaimer: This document is intended for researchers, scientists, and drug development
professionals. The information contained herein is for educational and scientific purposes only.
ortho-Fluoroethamphetamine (2-FEA) is a psychoactive substance and its legal status may
vary by jurisdiction.

Introduction

ortho-Fluoroethamphetamine (2-fluoroethamphetamine, 2-FEA) is a synthetic stimulant of
the substituted amphetamine class. Structurally, it is the N-ethyl homologue of 2-
fluoroamphetamine (2-FA). While it has appeared on the novel psychoactive substances (NPS)
market, there is a significant lack of formal scientific investigation into its discovery, synthesis,
and pharmacological profile. This guide provides a comprehensive overview of the available
technical information on 2-FEA, supplemented with data from its isomers and structurally
related analogues to offer a broader context for researchers. Due to the limited specific
research on 2-FEA, much of the pharmacological information is speculative and based on the
properties of similar compounds.

Chemical and Physical Properties

The basic chemical and physical properties of 2-FEA and its closely related analogue, 2-
fluoroamphetamine (2-FA), are summarized below. The data for 2-FEA is limited, while more
information is available for 2-FA.
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ortho-
. 2-Fluoroamphetamine (2-

Property Fluoroethamphetamine (2- FA)

FEA)

N-ethyl-1-(2- 1-(2-fluorophenyl)propan-2-
IUPAC Name YA ( phenylprop

fluorophenyl)propan-2-amine amine[1]
Chemical Formula C11HieFN CoH12FN[1]
Molar Mass 181.25 g/mol 153.20 g/mol [1]

Reported as a crystalline
Appearance -

powder
Solubility Soluble in organic solvents -

Discovery and History

There is no publicly available information detailing the specific discovery or first synthesis of
ortho-fluoroethamphetamine. It is presumed to have emerged in the early 21st century as
part of a wave of fluorinated amphetamine analogues developed for the research chemical
market. The rationale for the synthesis of such compounds often involves the modification of
known psychoactive structures to alter their pharmacological profile, potency, and legal status.
The introduction of a fluorine atom to the phenyl ring of an amphetamine is a common strategy
to modulate its properties.

Synthesis

A specific, peer-reviewed synthesis protocol for ortho-fluoroethamphetamine has not been
published. However, a plausible synthetic route can be inferred from the known synthesis of
related fluorinated amphetamines. A common method for the synthesis of amphetamine
analogues is the Leuckart reaction or reductive amination.

A hypothetical synthesis of 2-FEA could start from 2-fluorophenylacetone. This precursor could
then undergo reductive amination with ethylamine to yield ortho-fluoroethamphetamine.

It is important to note that this is a speculative pathway, and other synthetic routes may be
employed in clandestine laboratories.
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Experimental Protocols

Due to the absence of formal research, there are no published, detailed experimental protocols
for the study of ortho-fluoroethamphetamine. Researchers interested in investigating this
compound would need to adapt existing protocols for the study of other stimulants.

Pharmacology (Inferred from Analogues)

The pharmacological profile of 2-FEA has not been formally characterized. However, based on
its structural similarity to other fluorinated amphetamines, it is likely to act as a releasing agent
and/or reuptake inhibitor of monoamine neurotransmitters such as dopamine, norepinephrine,

and serotonin.

The position of the fluorine atom on the phenyl ring is known to significantly influence the
pharmacological activity of amphetamine analogues. For instance, 4-fluoroamphetamine (4-FA)
is a potent serotonin releaser in addition to its effects on dopamine and norepinephrine. The
pharmacology of 2-fluoroamphetamine (2-FA) has been studied to some extent.

Pharmacological Data for 2-Fluoroamphetamine (2-FA) (Rat and Mouse Models)[1]

i Route of
Parameter Value Species - :
Administration

Anorexiant Dose

15 mg/k Rat .0.
(EDs0) S P
Analgesic Dose )
20 mg/kg Mouse i.p.
(EDs0)
Effect on Blood ) i
29 mm increase Rat i.v. (at 0.5 mg/kg)
Pressure
Acute Toxicity (LDso) 100 mg/kg Mouse i.p.

It is plausible that 2-FEA shares some of these stimulant properties, though the N-ethyl group
would likely modulate its potency and selectivity for different monoamine transporters.

Signaling Pathways
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The presumed mechanism of action for ortho-fluoroethamphetamine, based on its structural
relationship to other amphetamines, involves the disruption of normal monoamine
neurotransmitter trafficking. Amphetamines are known to interact with the dopamine transporter
(DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). They can act as
substrates for these transporters, leading to their reversal and the non-vesicular release of
neurotransmitters from the presynaptic neuron into the synaptic cleft. They can also inhibit the
reuptake of these neurotransmitters, further increasing their concentration in the synapse.

Presumed Mechanism of Action of ortho-Fluoroethamphetamine
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Fig. 1: Inferred signaling pathway of 2-FEA at the dopamine synapse.
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Experimental Workflow for Characterization

For researchers planning to investigate ortho-fluoroethamphetamine, a logical experimental
workflow would be necessary to characterize its properties.
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Experimental Workflow for 2-FEA Characterization
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Fig. 2: A logical workflow for the comprehensive study of 2-FEA.
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Analytical Detection

The detection of ortho-fluoroethamphetamine in forensic and clinical samples would likely be
achieved using standard analytical techniques such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Derivatization
may be necessary for GC-MS analysis to improve chromatographic performance and mass
spectral fragmentation. The mass spectrum of 2-FEA would be expected to show fragmentation
patterns characteristic of N-ethyl-amphetamines.

Legal Status

The legal status of ortho-fluoroethamphetamine is complex and varies by country. In many
jurisdictions, it may be considered a controlled substance analogue due to its structural
similarity to amphetamine. For example, in the United States, it could potentially be prosecuted
under the Federal Analogue Act if intended for human consumption.[1] In the United Kingdom,
as an analogue of amphetamine, it is considered a Class A drug. Researchers should consult
the specific regulations in their jurisdiction before possessing or working with this compound.

Conclusion

ortho-Fluoroethamphetamine is a psychoactive substance with a significant lack of formal
scientific research. While its chemical structure suggests it likely possesses stimulant
properties through interaction with monoamine transporters, there is a pressing need for
empirical data to confirm its pharmacological and toxicological profile. This guide has
summarized the limited available information and provided a comparative context using data
from its analogues. Further research is essential to understand the potential risks and effects of
this and other emerging novel psychoactive substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ortho-Fluoroethamphetamine: A Technical Overview of
an Under-researched Psychoactive Compound]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15193179#ortho-fluoroethamphetamine-
discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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